![molecular formula C18H23NO3 B3132825 (R)-4-benzyl-3-(2-cyclohexylacetyl)oxazolidin-2-one CAS No. 378185-92-3](/img/structure/B3132825.png)
(R)-4-benzyl-3-(2-cyclohexylacetyl)oxazolidin-2-one
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound, including the starting materials, reaction conditions, and any catalysts used .Molecular Structure Analysis
This would involve discussing the compound’s molecular geometry, bond lengths and angles, and any notable structural features. Crystallography data can be particularly useful for this .Chemical Reactions Analysis
This would involve discussing any known reactions that the compound undergoes, including its reactivity and the conditions under which it reacts .Physical And Chemical Properties Analysis
This would involve discussing properties like the compound’s melting and boiling points, its solubility in various solvents, and its spectral data (such as NMR, IR, and mass spectrometry data) .Scientific Research Applications
Protective Groups and Chiral Auxiliaries
- Protective Groups for Amino Alcohols : Oxazolidin-2-ones, a class to which (R)-4-benzyl-3-(2-cyclohexylacetyl)oxazolidin-2-one belongs, are extensively used as protective groups for 1,2-amino alcohols. They help in the selective modification of compounds, facilitating various chemical reactions (Nogueira, et al., 2015).
- Chiral Auxiliaries in Asymmetric Synthesis : The chiral derivatives of oxazolidin-2-ones are employed as chiral auxiliaries, aiding in the control of stereochemistry in chemical reactions, which is crucial for creating specific molecular configurations (Davies, et al., 1995).
Synthesis and Chemical Reactions
- Carbonylation and Cycloaddition Reactions : Studies have shown the effective use of oxazolidin-2-ones in carbonylation reactions, leading to the formation of pyridin-2-ones, which are significant in pharmaceutical chemistry (Knight & Tchabanenko, 2002). Additionally, oxazolidin-2-ones are involved in 1,3-dipolar cycloaddition reactions, showcasing their versatility in synthetic organic chemistry (Desimoni, et al., 1999).
- Catalysis in Amidation and Cyclization Reactions : These compounds have been found to be effective ligands in catalyzing amidation of aryl halides and cyclization of ortho-halobenzanilides, contributing to the synthesis of complex organic molecules (Ma & Jiang, 2008).
Pharmaceutical Applications
- Synthesis of Pharmaceutical Compounds : The asymmetric synthesis of pharmaceutical compounds like (−)-Aplysillamide B, an antifungal and antibacterial agent, utilizes (R)-4-phenyl-5,5-dimethyl oxazolidin-2-one as a chiral auxiliary. This highlights the compound's application in creating medically significant substances (Davies, et al., 1999).
properties
IUPAC Name |
(4R)-4-benzyl-3-(2-cyclohexylacetyl)-1,3-oxazolidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3/c20-17(12-15-9-5-2-6-10-15)19-16(13-22-18(19)21)11-14-7-3-1-4-8-14/h1,3-4,7-8,15-16H,2,5-6,9-13H2/t16-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDGXSVLDHONTSD-MRXNPFEDSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)N2C(COC2=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)CC(=O)N2[C@@H](COC2=O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.